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Compound Focus: Azaconazole

CAS No.: 60207-31-0

Cat. No.: S519984

Azaconazole Information from Search Results

The search results confirm azaconazele's identity as a synthetic conazole fungicide but do not contain

detailed analytical method validation protocols [1] [2] [3].

¢ IUPAC Name: 1-((2-(2,4-dichlorophenyl)-1,3-dioxolan-2-yl)methyl)-1H-1,2,4-triazole [3]

e Chemical Formula: C12H11CI2N302 [3]

e CAS Registry Number: 60207-31-0 [1] [2] [3]

¢ Molecular Weight: 300.14 g/mol [2] [3]

e Mode of Action: Sterol biosynthesis inhibitor (FRAC Code 3) [3]

e Use: Agricultural fungicide to control canker, wood-destroying fungi, powdery mildew, and bean rust

[2] [3]

Method Development Templates from Related Azoles

Since direct azaconazole methods are unavailable, you can adapt frameworks from validated HPLC methods

for structurally related azole antifungal drugs.

Example Method: Dual Detection of Fluconazole and Clobetasol
Propionate [4]
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This RP-HPLC-UV method demonstrates simultaneous analysis of an azole (fluconazole) with another drug.

¢ Chromatographic Conditions

o Column: Zorbax C18 (250 x 4.6 mm, 5um)

o Mobile Phase: Gradient of 0.1% Trifluoroacetic acid (TFA) in water and 0.1% TFA in acetonitrile
o Flow Rate: 0.6 mL/min for 5 min, increased to 1.0 mL/min

o Detection Wavelength: 250 nm

o Injection Volume: 20 pL

o Column Temperature: 24 °C

¢ Validation Data Table

Validation Parameter Result for Fluconazole Result for Clobetasol Propionate

Linearity Range 0.25 - 2.5 mg/mL 5-50 pg/mL

Correlation Coefficient 0.9999 0.9999

(R?)

Accuracy & Precision Confirmed via QC samples at three Confirmed via QC samples at three
levels levels

Specificity & Method validated as per ICH Method validated as per ICH

Robustness guidelines guidelines

Example Method: Stability-Indicating HPLC for Posaconazole [5]

This method for a different triazole antifungal highlights stability-indicating properties.

¢ Chromatographic Conditions

o Column: C8

o Mobile Phase: Isocratic Methanol-Water (75:25, v/v)
o Flow Rate: 1.0 mL/min

o Detection Wavelength: 260 nm

o Injection Volume: 20 L

e Key Validation Results
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(e]

Linearity: 5-60 pug/mL (r = 0.9996)

Accuracy: Mean recovery of 98.13%

Precision: RSD < 1.22% for repeatability

Specificity: Capable of separating drug from its degradation products

[¢]

[¢]

[e]

Workflow for Azaconazole Method Development and
Validation

The diagram below outlines the core stages of developing your own analytical method for azaconazole.

Method Scoping

[Method Optimizationj [(A Define Objective j [( Select Technique )] [Literature Review]

ssay, Impurities, etc.) e.g., HPLC-UV, LC-MS/MS on Azoles
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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